Cas no 61334-23-4 (1H-Pyrrole-1,3-dicarboxylic acid, 2,5-dihydro-5-methyl-, diethyl ester)

1H-Pyrrole-1,3-dicarboxylic acid, 2,5-dihydro-5-methyl-, diethyl ester structure
61334-23-4 structure
Product Name:1H-Pyrrole-1,3-dicarboxylic acid, 2,5-dihydro-5-methyl-, diethyl ester
CAS No:61334-23-4
MF:C11H17NO4
MW:227.2569835186
CID:483586
PubChem ID:12292475
Update Time:2025-04-19

1H-Pyrrole-1,3-dicarboxylic acid, 2,5-dihydro-5-methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1,3-dicarboxylic acid, 2,5-dihydro-5-methyl-, diethyl ester
    • diethyl 5-methyl-2,5-dihydropyrrole-1,3-dicarboxylate
    • 61334-23-4
    • DTXSID20485133
    • Inchi: 1S/C11H17NO4/c1-4-15-10(13)9-6-8(3)12(7-9)11(14)16-5-2/h6,8H,4-5,7H2,1-3H3
    • InChI Key: RHNXWTJZJWMRBO-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1CC(C(=O)OCC)=CC1C)=O

Computed Properties

  • Exact Mass: 227.11581
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84
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